Cas no 2098116-92-6 (tert-butyl 5-(6-(1h-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate)

• Product Name: tert-butyl 5-(6-(1h-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate
• CAS No: 2098116-92-6
• MF: C₁₇H₂₃N₇O₂
• MW: 357.410222291946
• CID: 5040722
• Update Time: 2025-05-20

tert-butyl 5-(6-(1h-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• tert-butyl 2-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• tert-butyl 5-(6-(1h-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate

• Inchi： 1S/C17H23N7O2/c1-17(2,3)26-16(25)23-8-12-6-22(7-13(12)9-23)14-4-5-15(21-20-14)24-11-18-10-19-24/h4-5,10-13H,6-9H2,1-3H3
• InChI Key： OJNXHKVXUPVRMO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CN(C3=CC=C(N4C=NC=N4)N=N3)CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• XLogP3: 1.3
• Topological Polar Surface Area: 89.3

Additional information on tert-butyl 5-(6-(1h-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate

Tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 2098116-92-6)

Tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 2098116-92-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hexahydropyrrolo[3,4-c]pyrroles, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a tert-butyl ester group, a pyridazine ring substituted with a 1H-1,2,4-triazole moiety, and a hexahydropyrrolo[3,4-c]pyrrole scaffold. These structural elements contribute to its unique chemical and biological properties.

The tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its activity in various biological assays, including enzyme inhibition and receptor modulation. For instance, studies have shown that this compound exhibits potent inhibitory effects on specific kinases involved in cancer signaling pathways. This makes it a promising candidate for the development of novel anticancer agents.

In addition to its anticancer potential, the tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of key signaling pathways that regulate cell survival and death.

The synthesis of tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the coupling of a suitably functionalized pyridazine derivative with a hexahydropyrrolo[3,4-c]pyrrole precursor in the presence of a coupling reagent such as HATU or EDC·HCl. The tert-butyl ester group can be introduced via standard esterification reactions using tert-butanol and an acid catalyst. These synthetic strategies have enabled researchers to produce this compound on a larger scale for further biological evaluation.

The pharmacokinetic properties of tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate have also been studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have shown that it exhibits favorable solubility and permeability characteristics. Additionally, it demonstrates good metabolic stability and low toxicity profiles in preclinical models. These attributes are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 5-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate in human subjects. Early results from Phase I trials have been promising, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, tert-butyl 5-(6-(1H-1,2,4-triazol-1-y l)pyridazin -3 - yl )hex ah yd rop yr ro lo [ 3 , 4 - c ] py r ro le - 2 ( 1 H ) - ca r box yla te (CAS No. 2098116 -9 2 - 6 ) is a promising compound with significant potential in the treatment of various diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.